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Compound of Interest

Compound Name: 2-Bromo-N-ethyl-4-nitroaniline

Cat. No.: B599924 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Bromo-N-ethyl-4-nitroaniline. The information is targeted

towards laboratory personnel, including researchers, scientists, and professionals in drug

development, to ensure safe handling and mitigate potential hazards.

Hazard Identification and Classification
2-Bromo-N-ethyl-4-nitroaniline is classified as a hazardous substance. Based on data from

structurally similar compounds, the primary hazards are outlined below.

Hazard Classification Category

Acute Oral Toxicity Category 4[1][2]

Acute Dermal Toxicity Category 4[1][2]

Acute Inhalation Toxicity Category 4[1][2]

Skin Corrosion/Irritation Category 2[1][2]

Serious Eye Damage/Eye Irritation Category 2[1][2]

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)[1][2]

Hazard Statements:
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Harmful if swallowed, in contact with skin, or if inhaled.[1][3]

Causes skin irritation.[1][3]

Causes serious eye irritation.[1][3]

May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-Bromo-N-ethyl-4-
nitroaniline to minimize exposure and ensure personal safety.

Body Part Recommended Protection Standard/Specification

Eyes/Face

Chemical safety goggles or a

face shield where splashing is

possible.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber). A long-

sleeved laboratory coat.

Inspect gloves for any signs of

degradation or puncture before

use.

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if dust is

generated or if ventilation is

inadequate.

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[1]

Body

Wear appropriate protective

clothing to prevent skin

exposure.[1]

Operational Plan: Step-by-Step Handling Procedure
Adherence to this operational protocol is crucial for minimizing exposure and ensuring the safe

handling of 2-Bromo-N-ethyl-4-nitroaniline.

1. Preparation:
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Ensure that a safety shower and eyewash station are readily accessible and in good working

order.[1]

All work must be conducted within a certified chemical fume hood to ensure adequate

ventilation.[4]

Gather all necessary PPE and inspect it for integrity.

Have appropriate spill cleanup materials (e.g., absorbent pads, sand, or vermiculite) readily

available.[5]

2. Handling:

Avoid the formation and inhalation of dust.[3]

Weigh and transfer the material within the chemical fume hood.

Use tools and equipment that will not generate dust (e.g., avoid scraping).

Keep the container tightly closed when not in use.[2][6]

3. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

Decontaminate all work surfaces and equipment after use.

Remove and properly dispose of contaminated PPE. Contaminated work clothing should not

be allowed out of the workplace.[6]

Emergency and First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][6]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing all contaminated clothing and shoes.

Seek medical attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[2]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards. Seek

immediate medical attention.[1]

Disposal Plan
Proper disposal of 2-Bromo-N-ethyl-4-nitroaniline and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste: Dispose of this substance as hazardous waste. All waste materials should

be collected in a designated, labeled, and sealed container. Entrust disposal to a licensed

waste disposal company.[3]

Contaminated Packaging: Dispose of the container to a hazardous or special waste

collection point.[4] Handle uncleaned containers as you would the product itself.

Experimental Workflow
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Workflow for Handling 2-Bromo-N-ethyl-4-nitroaniline

Preparation

Handling

Post-Handling & Disposal

Emergency Response

Verify fume hood certification

Inspect and don PPE

Prepare spill kit

Weigh and transfer in fume hood

Perform experiment

Close container tightly

Decontaminate workspace

Dispose of waste in labeled container

Remove and dispose of PPE

Wash hands thoroughly

Spill

Evacuate area Use spill kit

Exposure

Follow first-aid procedures Seek medical attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b599924?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAB2546814&productDescription=4-BROMO-2-NITROANILINE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5514806&productDescription=N-ETHYL-2-NITROANILINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B4873_EU_6N.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_6_nitroterephthalic_acid.pdf
https://store.apolloscientific.co.uk/storage/msds/PC3591_msds.pdf
https://www.chemicalbook.com/msds/2-BROMO-4-NITROANILINE.pdf
https://www.benchchem.com/product/b599924#personal-protective-equipment-for-handling-2-bromo-n-ethyl-4-nitroaniline
https://www.benchchem.com/product/b599924#personal-protective-equipment-for-handling-2-bromo-n-ethyl-4-nitroaniline
https://www.benchchem.com/product/b599924#personal-protective-equipment-for-handling-2-bromo-n-ethyl-4-nitroaniline
https://www.benchchem.com/product/b599924#personal-protective-equipment-for-handling-2-bromo-n-ethyl-4-nitroaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b599924?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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